![molecular formula C14H16ClN B6176762 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride CAS No. 2551117-99-6](/img/no-structure.png)
1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride
Overview
Description
1-(1-(Naphthalen-2-yl)cyclopropyl)methanamine hydrochloride (NCMAH) is an organic compound that has been used in a variety of scientific research applications. NCMAH is a derivative of naphthalene, a polycyclic aromatic hydrocarbon (PAH) that has been extensively studied due to its potential health risks. NCMAH has been investigated for its potential use as a pharmaceutical agent, as well as its ability to act as an intermediate in the synthesis of other compounds.
Scientific Research Applications
1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride has been investigated for its potential use as a pharmaceutical agent. It has been shown to possess anti-inflammatory and anti-tumor properties, and has been studied for its potential use in the treatment of cancer and other diseases. 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride has also been studied for its ability to act as an intermediate in the synthesis of other compounds. In particular, it has been used to synthesize a variety of heterocyclic compounds, such as 1,2,3,4-tetrahydro-1-naphthyl-2-azetidinone.
Mechanism of Action
The mechanism of action of 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride is not fully understood. However, it is believed that the compound may act as an inhibitor of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and other inflammatory mediators. Additionally, 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride has been shown to inhibit the expression of various cytokines, which are involved in the regulation of the immune response.
Biochemical and Physiological Effects
1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride has been shown to possess anti-inflammatory and anti-tumor properties. In animal studies, 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride has been shown to reduce inflammation and inhibit tumor growth. In addition, 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride has been shown to inhibit the expression of various cytokines, which are involved in the regulation of the immune response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride in laboratory experiments is its low cost and easy availability. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride is also known to be toxic, and care must be taken to avoid contact with the skin or eyes.
Future Directions
There are a number of potential future directions for the research and development of 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride. These include further investigation of its potential use as a pharmaceutical agent, as well as its ability to act as an intermediate in the synthesis of other compounds. Additionally, further research is needed to explore the biochemical and physiological effects of 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride, as well as its mechanism of action. Finally, further studies are needed to explore the potential toxic effects of 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride and to develop safer methods of use.
Synthesis Methods
1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride can be synthesized by the reaction of 1-naphthylcyclopropane and methylamine hydrochloride in a 1:1 molar ratio. The reaction is conducted in a solvent such as acetonitrile or dimethylformamide, and is catalyzed by an acid such as p-toluenesulfonic acid or sulfuric acid. The reaction is typically carried out at room temperature, and the product is purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride involves the reaction of naphthalene with cyclopropane, followed by reduction and reductive amination.", "Starting Materials": [ "Naphthalene", "Cyclopropane", "Lithium aluminum hydride", "Methanol", "Formaldehyde", "Hydrochloric acid" ], "Reaction": [ "Naphthalene is reacted with cyclopropane in the presence of a Lewis acid catalyst to form 1-(naphthalen-2-yl)cyclopropane.", "1-(naphthalen-2-yl)cyclopropane is then reduced using lithium aluminum hydride in dry ether to form 1-(naphthalen-2-yl)cyclopropanemethanol.", "1-(naphthalen-2-yl)cyclopropanemethanol is then reacted with formaldehyde and hydrochloric acid to form 1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride." ] } | |
CAS RN |
2551117-99-6 |
Product Name |
1-[1-(naphthalen-2-yl)cyclopropyl]methanamine hydrochloride |
Molecular Formula |
C14H16ClN |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
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